N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H20N4O3S2 and its molecular weight is 404.5. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have focused on synthesizing novel compounds using benzodioxole and thiazolopyrimidine moieties as key structural elements. One study described the synthesis of benzodioxole-based dithiocarbamate derivatives, evaluated for their cytotoxic effects against human lung adenocarcinoma and rat glioma cell lines. Compounds demonstrated notable inhibitory effects, suggesting potential as anticancer agents (Altıntop et al., 2017).
Antitumor Activity
Another research avenue explores the antitumor activities of derivatives, highlighting the design, synthesis, and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones with significant broad-spectrum antitumor activity. These compounds demonstrated considerable potency compared to traditional controls, indicating their potential in cancer therapy (Al-Suwaidan et al., 2016).
Enzyme Inhibition
The enzyme inhibitory potential of new sulfonamides, incorporating benzodioxane and acetamide moieties, was also investigated. This study focused on α-glucosidase and acetylcholinesterase inhibitors, where most compounds exhibited substantial inhibitory activity, particularly against yeast α-glucosidase. The findings suggest implications for diabetes and Alzheimer's disease treatment (Abbasi et al., 2019).
Antimicrobial and Antibacterial Agents
Research has also extended to the synthesis of novel derivatives as potent antibacterial agents. Studies involving the synthesis of N-(benzo[d]thiazol-2-yl)acetamide derivatives containing quinoline linkage demonstrated broad-spectrum antibacterial activity against various microorganisms, indicating their potential as new antibacterial compounds (Bhoi et al., 2015).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(6-thiomorpholin-4-ylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3S2/c23-17(19-9-13-1-2-14-15(7-13)25-12-24-14)10-27-18-8-16(20-11-21-18)22-3-5-26-6-4-22/h1-2,7-8,11H,3-6,9-10,12H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQYZXCINRBISAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C2=CC(=NC=N2)SCC(=O)NCC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.